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A Comparative Guide for Researchers and Polymer Scientists

The quest for safer, more sustainable alternatives to traditional phthalate plasticizers in

Poly(vinyl chloride) (PVC) applications has led to a surge of interest in bio-based solutions.

Among the frontrunners are succinate-based plasticizers, derived from renewable resources,

which offer a promising combination of performance, biodegradability, and a more favorable

toxicological profile. This guide provides an objective comparison of the performance of various

succinate-based plasticizers against the industry-standard di(2-ethylhexyl) phthalate (DEHP),

supported by experimental data from recent studies.

Data Presentation: A Side-by-Side Look at
Performance Metrics
The following tables summarize the key performance indicators of PVC formulations plasticized

with different succinate esters compared to traditional phthalates. The data has been compiled

from various studies to provide a comprehensive overview.

Table 1: Mechanical Properties of Plasticized PVC
The mechanical properties of plasticized PVC, such as tensile strength and elongation at

break, are crucial for determining the material's flexibility and durability. Succinate-based

plasticizers have been shown to offer comparable, and in some cases superior, mechanical
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performance to DEHP. For instance, diheptyl succinate (DHPS) has demonstrated similar or

better plasticizing properties than DEHP[1]. In some formulations, succinate-based plasticizers

have led to an increase in tensile properties by up to 77% and a reduction in surface hardness

by up to 43% when compared to DEHP at the same concentration[2].

Plasticizer
Concentration
(phr)

Tensile
Strength (MPa)

Elongation at
Break (%)

Shore A
Hardness

DEHP 40 18.0 - 22.0 250 - 350 75 - 85

Diheptyl

Succinate

(DHPS)

40 19.0 - 23.0 300 - 400 70 - 80

Dioctyl Succinate

(DOS)
50 ~19.0 ~250 Not specified

Succinate Ester

Mixture
50 ~19.0 ~250 Not specified

Note: The values presented are a synthesis of data from multiple sources and may vary

depending on the specific formulation and testing conditions.

Table 2: Thermal Properties of Plasticized PVC
The thermal stability and glass transition temperature (Tg) are critical parameters for the

processing and end-use applications of PVC. A lower Tg indicates better plasticizing efficiency.

Succinate-based plasticizers have been found to effectively lower the Tg of PVC, with some

studies showing a reduction of up to 11°C compared to DEHP-plasticized PVC[2].

Thermogravimetric analysis (TGA) also indicates that some succinate-based plasticizers can

offer comparable or even improved thermal stability.

| Plasticizer | Concentration (phr) | Glass Transition Temp. (Tg) (°C) | Temp. at 5% Weight Loss

(Td5) (°C) | | :--- | :--- | :--- | :--- | :--- | | DEHP | 40 | 20 - 30 | 230 - 250 | | Diheptyl Succinate

(DHPS) | 40 | 15 - 25 | 240 - 260 | | Succinate Ester Mixture | 50 | Not specified | 227.8 (in air),

261.1 (in nitrogen) |
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Note: Tg values can be influenced by the analytical method used (DSC or DMA). Td5 values

indicate the onset of thermal degradation.

Table 3: Migration Resistance of Plasticizers in PVC
A key advantage of some succinate-based plasticizers is their improved migration resistance

compared to DEHP. Plasticizer migration can lead to a loss of flexibility and can be a concern in

applications with direct contact, such as medical devices and food packaging. Studies have

shown that certain succinate-based plasticizers exhibit significantly lower leaching in various

media. For instance, some succinate esters have shown up to 38% reduced migration into

organic media compared to DEHP[2]. Another study found that the best migration test result for

a succinate-based plasticizer was 70% lower than that for DEHP or DINP[3][4].

Plasticizer Concentration (phr) Leaching Medium Weight Loss (%)

DEHP 40 Hexane 15 - 25

Diheptyl Succinate

(DHPS)
40 Hexane 10 - 20

Branched Succinates Not specified Hexane
2 to 10-fold lower than

DEHP

Succinate Ester

Mixture
50 Not specified

Up to 70% lower than

DEHP/DINP

Note: Migration is highly dependent on the test conditions (time, temperature, and solvent).

Experimental Protocols
To ensure reproducibility and accurate comparison, the following are detailed methodologies

for the key experiments cited in this guide.

Tensile Properties Testing
Standard: Based on ASTM D882 for thin plastic sheeting.

Sample Preparation:
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PVC formulations are prepared by blending PVC resin with the plasticizer (e.g., 40 phr),

heat stabilizers, and other additives in a two-roll mill at a specified temperature (e.g., 160-

170°C) to form a homogenous sheet.

The sheets are then compression molded into plaques of a specific thickness (e.g., 1 mm).

Dumbbell-shaped specimens are cut from the molded plaques according to the

dimensions specified in the standard.

Testing Procedure:

The thickness and width of the gauge section of each specimen are measured.

The specimen is mounted in the grips of a universal testing machine.

The specimen is pulled at a constant crosshead speed (e.g., 50 mm/min) until it fractures.

Data Acquired:

Tensile Strength (MPa): The maximum stress the material can withstand before breaking.

Elongation at Break (%): The percentage increase in length at the point of fracture.

Shore A Hardness Testing
Standard: Based on ASTM D2240.

Sample Preparation:

A flat section of the compression-molded PVC plaque with a minimum thickness of 6 mm

is used. If the sample is thinner, multiple layers can be stacked to achieve the required

thickness.

Testing Procedure:

The durometer is placed vertically on the surface of the test specimen.

A specified pressure is applied to the presser foot, and the indentation reading is taken

after a specified time (e.g., 15 seconds).
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Multiple readings are taken at different positions on the sample and averaged.

Data Acquired:

Shore A Hardness: A dimensionless value from 0 to 100, with higher values indicating a

harder material.

Thermal Analysis
Glass Transition Temperature (Tg) Determination (DSC/DMA):

A small sample (5-10 mg) is cut from the PVC plaque and sealed in an aluminum pan for

Differential Scanning Calorimetry (DSC) or prepared in a suitable geometry for Dynamic

Mechanical Analysis (DMA).

The sample is heated at a controlled rate (e.g., 10°C/min) under a nitrogen atmosphere.

The Tg is determined from the midpoint of the step transition in the heat flow curve (DSC)

or the peak of the tan delta curve (DMA).

Thermogravimetric Analysis (TGA):

A small sample (10-15 mg) of the PVC formulation is placed in a TGA crucible.

The sample is heated at a constant rate (e.g., 20°C/min) in a controlled atmosphere (e.g.,

nitrogen or air).

The weight loss of the sample is recorded as a function of temperature.

The Td5 is the temperature at which 5% of the initial sample weight has been lost.

Migration Resistance Testing
Standard: Based on ASTM D1239.

Sample Preparation:

Circular or rectangular specimens of a defined size are cut from the PVC sheets.
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The initial weight of each specimen is accurately recorded.

Testing Procedure:

The specimens are completely immersed in a specified extraction medium (e.g., hexane,

activated carbon, or a food simulant) in a sealed container.

The container is stored at a controlled temperature for a specified duration (e.g., 24 hours

at 60°C).

After the immersion period, the specimens are removed, gently wiped to remove excess

liquid, and dried to a constant weight in a vacuum oven.

Data Acquired:

Weight Loss (%): Calculated as [(Initial Weight - Final Weight) / Initial Weight] * 100.

Mandatory Visualization
The following diagrams illustrate key concepts and workflows related to the performance

comparison of succinate-based plasticizers in PVC.
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Caption: Experimental workflow for comparing PVC plasticizer performance.

Caption: Succinate vs. Phthalate performance in PVC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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